Cas no 74598-12-2 (Thieno[3,2-d]isothiazole-5-carboxylic acid)

• Product Name: Thieno[3,2-d]isothiazole-5-carboxylic acid
• CAS No: 74598-12-2
• MF: C₆H₃NO₂S₂
• MW: 185.223518610001
• CID: 2158141
• PubChem ID: 12605966
• Update Time: 2024-10-27

Thieno[3,2-d]isothiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-d]isothiazole-5-carboxylic acid
• C6H3NO2S2
• thieno[3,2-d][1,2]thiazole-5-carboxylic acid
• 74598-12-2
• DB-234051
• D86311

• Inchi： 1S/C6H3NO2S2/c8-5(9)4-1-3-2-7-11-6(3)10-4/h1-2H,(H,8,9)
• InChI Key： MUQRVGJQBPBUQQ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2C=NSC1=2

Computed Properties

• Exact Mass: 184.96052069g/mol
• Monoisotopic Mass: 184.96052069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienothiazoles